Cas no 773135-62-9 (Ethyl 5-chloro-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-chloro-2-(difluoromethoxy)benzoate
• CAS No: 773135-62-9
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 4956523
• Update Time: 2025-08-05

Ethyl 5-chloro-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethoxy)benzoate

• Inchi： 1S/C10H9ClF2O3/c1-2-15-9(14)7-5-6(11)3-4-8(7)16-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： IHKAZSPPBCXZQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 5-chloro-2-(difluoromethoxy)benzoate

Ethyl 5-chloro-2-(difluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethoxy)benzoate, also known by its CAS No. 773135-62-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a difluoromethoxy substituent, and a chlorine atom at specific positions on the aromatic ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 5-chloro-2-(difluoromethoxy)benzoate typically involves multi-step organic reactions. Researchers have explored various methodologies to optimize the synthesis process, including the use of Friedel-Crafts acylation and subsequent substitution reactions. Recent studies have highlighted the importance of reaction conditions, such as temperature and solvent selection, in achieving high yields and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of a polar aprotic solvent significantly improved the reaction efficiency.

One of the key areas where Ethyl 5-chloro-2-(difluoromethoxy)benzoate has shown promise is in pharmaceutical applications. The compound's structure allows for potential interactions with various biological targets, making it a candidate for drug development. For example, research has shown that the difluoromethoxy group can enhance the molecule's bioavailability and stability in vivo. Additionally, the chlorine substituent at position 5 contributes to the compound's hydrophobicity, which is often desirable in drug design for improving membrane permeability.

In addition to its pharmaceutical potential, Ethyl 5-chloro-2-(difluoromethoxy)benzoate has also been investigated for its role in agrochemicals. The compound's ability to interact with specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Recent studies have focused on understanding the mechanism of action and optimizing its efficacy while minimizing environmental impact.

From a materials science perspective, Ethyl 5-chloro-2-(difluoromethoxy)benzoate has been explored as a precursor for advanced materials such as polymers and nanoparticles. The ester group provides reactivity that can be exploited in polymerization reactions, while the aromatic ring serves as a rigid backbone for constructing high-performance materials. Researchers have reported successful incorporation of this compound into polymeric matrices, resulting in materials with enhanced mechanical and thermal properties.

Recent advancements in computational chemistry have further deepened our understanding of Ethyl 5-chloro-2-(difluoromethoxy)benzoate's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have been instrumental in guiding experimental efforts to modify the compound's structure for specific applications.

In conclusion, Ethyl 5-chloro-2-(difluoromethoxy)benzoate (CAS No. 773135-62-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.